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Compound of Interest

Compound Name: 8-Nitro-1-naphthoic acid

Cat. No.: B1195277 Get Quote

An In-depth Technical Guide to 8-Nitro-1-
naphthoic Acid
For Researchers, Scientists, and Drug Development Professionals

Introduction
8-Nitro-1-naphthoic acid is a nitrated derivative of 1-naphthoic acid, belonging to the class of

nitroaromatic compounds. Its bifunctional nature, featuring both a carboxylic acid and a nitro

group on the naphthalene scaffold, makes it a molecule of interest in organic synthesis and

medicinal chemistry. The close proximity of the nitro and carboxylic acid groups at the 1 and 8

positions (peri-positions) of the naphthalene ring introduces significant steric strain, which

influences its chemical reactivity and physical properties. This technical guide provides a

comprehensive overview of the physical and chemical properties of 8-Nitro-1-naphthoic acid,

detailed experimental protocols, and a discussion of its potential biological significance based

on related compounds.

Core Physical and Chemical Properties
The physical and chemical properties of 8-Nitro-1-naphthoic acid are summarized in the table

below, providing a quick reference for laboratory use.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1195277?utm_src=pdf-interest
https://www.benchchem.com/product/b1195277?utm_src=pdf-body
https://www.benchchem.com/product/b1195277?utm_src=pdf-body
https://www.benchchem.com/product/b1195277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₁H₇NO₄ [1]

Molecular Weight 217.18 g/mol [1]

Melting Point 214-215 °C [1]

Boiling Point 449.3 ± 20.0 °C (Predicted) [1]

Density 1.468 ± 0.06 g/cm³ (Predicted) [1]

Physical Form Solid [1]

Storage Conditions Room temperature, sealed, dry [1]

CAS Number 2216-13-9 [1]

Experimental Protocols
Synthesis of 8-Nitro-1-naphthoic Acid via Nitration of 1-
Naphthoic Acid
The most common method for the synthesis of 8-Nitro-1-naphthoic acid is the electrophilic

aromatic nitration of 1-naphthoic acid. The following protocol is a representative procedure

based on established methods for the nitration of aromatic compounds.

Materials:

1-Naphthoic acid

Concentrated sulfuric acid (H₂SO₄)

Concentrated nitric acid (HNO₃)

Ice

Distilled water

Sodium carbonate (Na₂CO₃) solution

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://ir.canterbury.ac.nz/items/d19e7ca8-3fd5-401f-a4c7-af24b7aa5a2c
https://ir.canterbury.ac.nz/items/d19e7ca8-3fd5-401f-a4c7-af24b7aa5a2c
https://ir.canterbury.ac.nz/items/d19e7ca8-3fd5-401f-a4c7-af24b7aa5a2c
https://ir.canterbury.ac.nz/items/d19e7ca8-3fd5-401f-a4c7-af24b7aa5a2c
https://ir.canterbury.ac.nz/items/d19e7ca8-3fd5-401f-a4c7-af24b7aa5a2c
https://ir.canterbury.ac.nz/items/d19e7ca8-3fd5-401f-a4c7-af24b7aa5a2c
https://ir.canterbury.ac.nz/items/d19e7ca8-3fd5-401f-a4c7-af24b7aa5a2c
https://ir.canterbury.ac.nz/items/d19e7ca8-3fd5-401f-a4c7-af24b7aa5a2c
https://www.benchchem.com/product/b1195277?utm_src=pdf-body
https://www.benchchem.com/product/b1195277?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydrochloric acid (HCl)

Organic solvent for recrystallization (e.g., ethanol)

Procedure:

Preparation of the Nitrating Mixture: In a flask cooled in an ice bath, slowly add a

stoichiometric equivalent of concentrated nitric acid to a sufficient volume of concentrated

sulfuric acid with constant stirring. Maintain the temperature below 10 °C.

Dissolution of Starting Material: In a separate flask, dissolve 1-naphthoic acid in a minimal

amount of concentrated sulfuric acid. Cool this mixture in an ice bath.

Nitration Reaction: Slowly add the prepared nitrating mixture dropwise to the solution of 1-

naphthoic acid, ensuring the temperature of the reaction mixture is maintained between 0-5

°C with vigorous stirring.

Reaction Monitoring: After the addition is complete, continue to stir the reaction mixture at a

low temperature for a specified time. The progress of the reaction can be monitored by thin-

layer chromatography (TLC).

Quenching: Once the reaction is complete, pour the reaction mixture slowly onto crushed ice

with stirring. This will precipitate the crude product.

Isolation and Neutralization: Filter the precipitated solid and wash it with cold water to

remove excess acid. The crude product is then typically treated with a sodium carbonate

solution to form the sodium salt of the carboxylic acid, which can help in separating it from

non-acidic impurities. The aqueous solution is then acidified with hydrochloric acid to re-

precipitate the purified 8-Nitro-1-naphthoic acid.

Purification: The purified product is filtered, washed with water until the washings are neutral,

and then dried. Further purification can be achieved by recrystallization from a suitable

solvent like ethanol.

Characterization: The final product should be characterized by analytical techniques such as

melting point determination, NMR spectroscopy, and mass spectrometry to confirm its

identity and purity.
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Alkaline Hydrolysis of Ethyl 8-Nitro-1-naphthoate
The kinetics of the alkaline hydrolysis of the ethyl ester of 8-nitro-1-naphthoic acid have been

studied to understand the reactivity of the ester group in the presence of the peri-nitro group.[1]

Materials:

Ethyl 8-nitro-1-naphthoate

Ethanol-water solvent mixture (e.g., 85:15 by weight)

Sodium hydroxide (NaOH) solution of known concentration

Conductivity meter

Thermostatically controlled water bath

Procedure:

Solution Preparation: Prepare a solution of ethyl 8-nitro-1-naphthoate in the ethanol-water

mixture. Prepare a separate solution of sodium hydroxide in the same solvent system.

Kinetic Run: Place the ester solution in the thermostatically controlled water bath to reach

the desired temperature (e.g., 50-60 °C). Initiate the reaction by adding a known volume of

the pre-heated sodium hydroxide solution.

Conductivity Measurement: Monitor the progress of the hydrolysis reaction by measuring the

change in conductivity of the solution over time.[1] The conductivity will change as the

hydroxide ions are consumed.

Data Analysis: The rate constants for the hydrolysis can be calculated from the conductivity

data at different temperatures. This allows for the determination of activation energy and

entropy of the reaction.[1]

Chemical Reactivity and Potential Applications
The steric strain between the nitro and carboxylic acid groups in the 1,8-positions of the

naphthalene ring is a key driver for some of the unique reactivity of 8-Nitro-1-naphthoic acid.
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This strain can lead to unusual rearrangements and reactions under certain conditions. For

instance, derivatives of 8-nitro-1-naphthoic acid can undergo unexpected rearrangements

where the aromaticity of the naphthalene core is disrupted under mild reaction conditions.[2]

One notable application of 8-nitro-1-naphthoic acid derivatives is their use as protecting

groups for amines. The steric strain facilitates the removal of the protecting group under mild

reducing conditions.[3] Furthermore, 8-Nitro-1-naphthoic acid serves as an intermediate in

the synthesis of dyes and fluorescent compounds.

Biological Activity and Signaling Pathways
While specific data on the biological activity and cytotoxicity of 8-Nitro-1-naphthoic acid is

limited in the public domain, the broader class of nitroaromatic compounds is known to exhibit a

wide range of biological effects.

Many organic compounds containing a nitro group have therapeutic significance and are used

in medicines.[4] The nitro group is often a key pharmacophore, and its presence can confer

antibacterial, anticancer, and other biological activities.[4] For example, some nitro-containing

compounds act as hypoxia-activated prodrugs, which are of interest in cancer therapy.

Derivatives of the related 1,8-naphthalimide scaffold, which can be synthesized from 1,8-

disubstituted naphthalenes, have been investigated for their antitumor properties. For instance,

a series of 3-nitro-1,8-naphthalimides have demonstrated significant antiproliferative activity

against various cancer cell lines.[5] The proposed mechanism of action for some of these

compounds involves DNA damage and inhibition of topoisomerase I, leading to cell cycle arrest

and apoptosis.[5]

Given the structural similarities, it is plausible that 8-Nitro-1-naphthoic acid and its derivatives

could be explored for similar biological activities. However, dedicated in vitro cytotoxicity

assays, such as MTT or LDH release assays, would be necessary to determine its specific

cytotoxic profile against various cell lines.[6][7][8]

Currently, there is no direct evidence linking 8-Nitro-1-naphthoic acid to specific signaling

pathways. Research on the signaling roles of nitro-containing compounds has often focused on

molecules like nitro-fatty acids, which can modulate inflammatory signaling pathways. Further
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research is required to determine if 8-Nitro-1-naphthoic acid interacts with any cellular

signaling networks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ir.canterbury.ac.nz [ir.canterbury.ac.nz]

2. Unusual Rearrangement of a 1,8-Naphthalene Derivative - PMC [pmc.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. benchchem.com [benchchem.com]

5. researchgate.net [researchgate.net]

6. Evaluation of eight in vitro assays for assessing the cytotoxicity of cigarette smoke
condensate - PubMed [pubmed.ncbi.nlm.nih.gov]

7. kosheeka.com [kosheeka.com]

8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [physical and chemical properties of 8-Nitro-1-naphthoic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195277#physical-and-chemical-properties-of-8-
nitro-1-naphthoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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